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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-13C,15N

Cat. No.: B12402311 Get Quote

Essential Safety and Handling of N-Acetyl-D-
glucosamine-¹³C,¹⁵N
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for N-Acetyl-D-glucosamine-¹³C,¹⁵N, a stable isotope-labeled

compound. While stable isotope labeling does not significantly alter the chemical hazards of a

substance, adherence to proper laboratory protocols is crucial for maintaining a safe research

environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

N-Acetyl-D-glucosamine-¹³C,¹⁵N. These recommendations are based on standard laboratory

safety guidelines for non-hazardous chemical powders.[1][2][3]
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Protection Type Equipment Specification Purpose

Eye and Face

Protection

Safety Glasses or

Goggles

Must meet ANSI

Z87.1 standards.[2]

To protect eyes from

dust particles and

potential splashes.[2]

[3]

Face Shield

To be worn in addition

to safety glasses or

goggles.

Recommended for

tasks with a high risk

of splashing or dust

generation.[2][3]

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade.

To prevent skin

contact with the

chemical.[2][4]

Body Protection Laboratory Coat Standard, full-length.

To protect skin and

clothing from spills.[1]

[3]

Closed-toe Shoes

To prevent foot

injuries from spills or

dropped objects.[1][5]

Respiratory Protection
Dust Respirator (e.g.,

N95)
NIOSH-approved.

Recommended when

handling large

quantities, if dust is

generated, or in poorly

ventilated areas.[6]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a systematic workflow is critical for safety and to prevent contamination.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area. A chemical fume hood is recommended if there is a

potential for dust generation.[6]

Keep the Safety Data Sheet (SDS) for N-Acetyl-D-glucosamine readily accessible.[7]
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Ensure an eyewash station and safety shower are accessible.[8]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear safety glasses or goggles.

Put on disposable nitrile gloves.

3. Handling the Compound:

Carefully open the container to minimize the generation of airborne dust.

Use a spatula or other appropriate tool to weigh and transfer the powder.

If dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.[6][9]

4. Post-Handling:

Clean the work area with a damp cloth to collect any dust particles. Avoid dry sweeping.

Properly dispose of all contaminated materials (see Disposal Plan).

5. Doffing Personal Protective Equipment (PPE):

Remove gloves using the proper technique to avoid skin contamination.

Remove the lab coat.

Wash hands thoroughly with soap and water.[10]

Disposal Plan
N-Acetyl-D-glucosamine is not classified as a hazardous substance.[11] However, all chemical

waste should be handled responsibly.
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Waste Type Disposal Procedure

Unused Product

Dispose of in accordance with local, regional,

and national regulations. It may be permissible

to dispose of it as non-hazardous waste.[9][11]

Contaminated Materials (Gloves, Wipes, etc.)
Place in a sealed bag or container and dispose

of as solid laboratory waste.

Empty Containers

Rinse thoroughly with a suitable solvent. The

rinsed container can often be disposed of as

regular laboratory glass or plastic waste,

depending on local regulations.

Visual Workflow for Handling N-Acetyl-D-
glucosamine-¹³C,¹⁵N
The following diagram illustrates the logical flow of operations for the safe handling of N-Acetyl-

D-glucosamine-¹³C,¹⁵N, from receiving the compound to its final disposal.
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Caption: Workflow for safe handling of N-Acetyl-D-glucosamine-¹³C,¹⁵N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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